4-[(5-Bromopyridin-2-yl)amino]butan-1-ol
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Description
4-[(5-Bromopyridin-2-yl)amino]butan-1-ol is a useful research compound. Its molecular formula is C9H13BrN2O and its molecular weight is 245.12. The purity is usually 95%.
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Scientific Research Applications
Antituberculosis Activity
Research involving similar compounds, such as (1R*,2S*)-1-(6-Bromo-2-chloroquinolin-3-yl)-4-dimethylamino-2-(naphthalen-1-yl)-1-phenylbutan-2-ol hydrocitrate, has shown significant antituberculosis activity. This compound is in the final stage of clinical trials and is prepared for use in clinical practice (Omel’kov, Fedorov, & Stepanov, 2019).
Electrocatalytic Carboxylation
A study on the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 highlights the potential of similar compounds in chemical synthesis. This process was conducted in an ionic liquid and resulted in a high yield and selectivity of 6-aminonicotinic acid (Feng et al., 2010).
Synthesis of Antimicrobial Agents
Substituted phenyl azetidines, including compounds related to 4-[(5-Bromopyridin-2-yl)amino]butan-1-ol, have been synthesized and characterized for potential antimicrobial applications. These compounds have been evaluated for their antimicrobial activity, demonstrating the broader potential of such chemical structures in medical applications (Doraswamy & Ramana, 2013).
Copper Catalysis in Amination
A study on the amination of aryl halides, including bromopyridine, under copper catalysis, sheds light on the chemical transformation potential of such compounds. This process demonstrates the efficiency of copper catalysis in converting bromopyridine to aminopyridine (Lang et al., 2001).
Chemical Synthesis and Cell Bioassay
The synthesis of a minilibrary using butan-1-amine and other core amino compounds for a solution-phase synthesis was explored. These compounds were then subjected to a cellular bioassay, indicating their potential use in both chemical synthesis and biological applications (Chiang et al., 2009).
Properties
IUPAC Name |
4-[(5-bromopyridin-2-yl)amino]butan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrN2O/c10-8-3-4-9(12-7-8)11-5-1-2-6-13/h3-4,7,13H,1-2,5-6H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABZGTLFBXNBWGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)NCCCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.